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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanone

Cat. No.: B7770085 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents

are paramount to protecting laboratory personnel and the environment. This guide provides a

detailed, step-by-step protocol for the safe disposal of 2,2-Dimethylcyclohexanone, a

common sterically hindered ketone in organic synthesis. This document moves beyond mere

compliance, aiming to instill a deep understanding of the principles behind these critical

procedures.

Understanding the Hazard Profile of 2,2-
Dimethylcyclohexanone
Before any disposal protocol can be implemented, a thorough understanding of the chemical's

intrinsic hazards is essential. 2,2-Dimethylcyclohexanone is classified as a hazardous

substance, and its disposal is regulated by agencies such as the U.S. Environmental Protection

Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][2][3]

Key Hazards:

Flammability: It is a flammable liquid and vapor with a flash point of 50°C (122°F).[4] Vapors

can form explosive mixtures with air and may travel to an ignition source and flash back.[5]

[6] Therefore, it must be kept away from heat, sparks, open flames, and other ignition

sources.[7][8]
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Toxicity: 2,2-Dimethylcyclohexanone is harmful if swallowed, in contact with skin, or if

inhaled.[8][9] It can cause skin irritation and serious eye damage.[8]

Reactivity: It is incompatible with strong oxidizing agents.[6][10]

A summary of its key properties is presented in the table below for quick reference.

Property Value Source

CAS Number 1193-47-1 [7][9]

Molecular Formula C8H14O [9]

Molecular Weight 126.2 g/mol [9]

Appearance Clear Liquid [11]

Boiling Point 169-170 °C [4][12]

Density 0.912 g/mL at 25 °C [4][12]

Flash Point 50 °C (122 °F) - closed cup [4]

Signal Word Warning or Danger [7][8]

Hazard Statements

H226: Flammable liquid and

vapour. H302+H312+H332:

Harmful if swallowed, in

contact with skin or if inhaled.

H315: Causes skin irritation.

H318: Causes serious eye

damage.

[7][8]

The Disposal Workflow: A Step-by-Step Protocol
The following protocol outlines the necessary steps for the safe disposal of 2,2-
Dimethylcyclohexanone waste. This workflow is designed to ensure regulatory compliance

and minimize risks.

Before handling the chemical waste, it is imperative to be outfitted with the appropriate PPE.

This is a non-negotiable aspect of laboratory safety.
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Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[6]

Hand Protection: Wear appropriate protective gloves (e.g., Viton®) and inspect them before

use.[6][11]

Body Protection: A lab coat or other protective clothing is necessary to prevent skin

exposure.[6]

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an

organic vapor cartridge.[11]

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

Designate a Waste Stream: 2,2-Dimethylcyclohexanone waste should be collected in a

dedicated container for flammable organic solvents. Do not mix it with incompatible waste

streams such as acids, bases, or oxidizers.[13]

Choose the Right Container:

Use a container that is in good condition, free of leaks, and compatible with the chemical.

The original container can be used if it is in good condition.[14]

The container must have a tightly fitting cap to prevent the release of flammable vapors.

[14]

For liquid waste, ensure the container is designed to hold liquids.[14]

Accurate and clear labeling is a regulatory requirement and a critical safety measure.

Affix a "Hazardous Waste" Label: As soon as you begin collecting waste in a container, it

must be labeled with the words "Hazardous Waste".[14][15][16]

Identify the Contents: Clearly list all the chemical constituents of the waste, including their

approximate percentages or volumes.[13][17] For this specific waste stream, it would be
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"Waste 2,2-Dimethylcyclohexanone."

Indicate the Hazards: The label must also include a warning that indicates the hazards of the

contents, such as "Flammable" and "Toxic." This can be done using pictograms or other

standard hazard warnings.[15][16]

Laboratories are permitted to store hazardous waste at or near the point of generation in a

designated Satellite Accumulation Area (SAA).[13][15]

Location: The SAA must be under the direct supervision of laboratory personnel and should

be close to where the waste is generated.[1]

Secondary Containment: The waste container should be placed in a secondary containment

bin or tray that can hold at least the volume of the largest container to prevent spills.[1][13]

Storage Limits: A laboratory can accumulate up to 55 gallons of hazardous waste in an SAA.

[14][15]

Keep Containers Closed: The waste container must be kept tightly closed at all times, except

when you are adding waste to it.[14]

2,2-Dimethylcyclohexanone must be disposed of through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5][6][18]

Contact EHS: Follow your institution's procedures for requesting a hazardous waste pickup.

Transportation: Do not attempt to transport the hazardous waste off-site yourself. Only

licensed transporters are permitted to move hazardous waste.[16]

Documentation: Maintain accurate records of the waste generated and its disposal, as this is

essential for regulatory compliance.[18]

The logical flow of the disposal process is illustrated in the diagram below.
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Caption: Disposal workflow for 2,2-Dimethylcyclohexanone.
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Emergency Procedures for Spills and Exposures
In the event of an accidental release or exposure, immediate and appropriate action is critical.

Skin Contact: Immediately take off all contaminated clothing and rinse the affected area with

plenty of water.[7]

Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[5][7]

Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[7][8]

Spills: For small spills, use a non-combustible, inert absorbent material (e.g., sand, silica gel)

to soak up the chemical.[5][6] Collect the absorbed material in a suitable, closed container

for disposal.[6] Use non-sparking tools and ensure adequate ventilation.[5][6] For large spills,

evacuate the area and contact your institution's emergency response team.

By adhering to these detailed procedures, you contribute to a safer laboratory environment and

ensure that your research practices are both scientifically sound and environmentally

responsible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.medlabmag.com/article/1577
https://labman.ouhsc.edu/hbSections.aspx?ID=610&embed=true
https://www.epa.gov/sites/default/files/2015-06/documents/lesdid.pdf
https://www.benchchem.com/product/b7770085#2-2-dimethylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b7770085#2-2-dimethylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b7770085#2-2-dimethylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/product/b7770085#2-2-dimethylcyclohexanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7770085?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

